Cas no 2228544-44-1 (4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride)

4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride structure
2228544-44-1 structure
Product Name:4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride
CAS No:2228544-44-1
MF:C5H6Cl2N2O2S
MW:229.084337711334
CID:6037927
PubChem ID:165969456
Update Time:2023-12-27

4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride
    • EN300-2003525
    • 2228544-44-1
    • Inchi: 1S/C5H6Cl2N2O2S/c1-2-9-3-8-4(6)5(9)12(7,10)11/h3H,2H2,1H3
    • InChI Key: MKQBNKDFPAEUJU-UHFFFAOYSA-N
    • SMILES: ClS(C1=C(N=CN1CC)Cl)(=O)=O

Computed Properties

  • Exact Mass: 227.9527040g/mol
  • Monoisotopic Mass: 227.9527040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 60.3Ų

4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2003525-0.05g
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2228544-44-1
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$1513.0 2023-09-16
Enamine
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Enamine
EN300-2003525-0.5g
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Enamine
EN300-2003525-1.0g
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$1801.0 2023-05-23
Enamine
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Enamine
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